Cas no 424-40-8 (Diethyl hexafluoroglutarate)

• Product Name: Diethyl hexafluoroglutarate
• CAS No: 424-40-8
• Molecular Formula: C₉H₁₀F₆O₄
• Molecular Weight: 296.163724422455
• MDL: MFCD00015156
• CID: 82291
• PubChem ID: 87571110

Diethyl hexafluoroglutarate Properties

Names and Identifiers

• diethyl hexafluoroglutarate
• Diethyl perfluoroglutarate
• Hexafluoroglutaric acid diethyl ester
• Diethyl 2,2,3,3,4,4-Hexafluoropentanedioate
• 2,2,3,3,4,4-Hexafluoropentanedioic Acid Diethyl Ester
• Diethyl hexafluoropentanedioate
• Pentanedioic acid, hexafluoro-, diethyl ester
• GLUTARIC ACID, HEXAFLUORO-, DIETHYL ESTER
• Hexafluoropentanedioic acid diethyl ester
• Diethylester kyseliny hexafluorglutarove
• MSDPXVBLFJODJO-UHFFFAOYSA-N
• Diethylester kyseliny hexafluorglutarove [Czech]
• Pentanedioic acid, 2,2
• Pentanedioic acid, 2,2,3,3,4,4-hexafluoro-, 1,5-diethyl ester
• Diethylester kyseliny
• BRN 1804802
• NS00019081
• AKOS015852724
• NSC 63360
• Z2HUP279YH
• D90940
• 1,5-diethyl 2,2,3,3,4,4-hexafluoropentanedioate
• MSDPXVBLFJODJO-UHFFFAOYSA-
• SCHEMBL4007477
• 6-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZOCYCLOHEPTEN-5-OLHYDROCHLORIDE
• DTXSID3059977
• H0744
• MFCD00015156
• diethyl 2,2,3,3,4,4,-hexafluoropentanedioate
• 3-02-00-01693 (Beilstein Handbook Reference)
• EINECS 207-035-2
• FT-0626996
• InChI=1/C9H10F6O4/c1-3-18-5(16)7(10,11)9(14,15)8(12,13)6(17)19-4-2/h3-4H2,1-2H3
• NSC63360
• 424-40-8
• DIETHYLHEXAFLUOROGLUTARATE
• CS-0320089
• Hexafluroglutaric acid diethyl ester
• NSC-63360
• DB-297176

• MDL： MFCD00015156
• InChIKey： MSDPXVBLFJODJO-UHFFFAOYSA-N
• Inchi： 1S/C9H10F6O4/c1-3-18-5(16)7(10,11)9(14,15)8(12,13)6(17)19-4-2/h3-4H2,1-2H3
• SMILES： FC(C(C(=O)OCC)(F)F)(C(C(=O)OCC)(F)F)F
• BRN： 1804802

Computed Properties

• Exact Mass: 296.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 296.048328
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.01850
• PSA: 52.60000
• Refractive Index: 1.3599
• Boiling Point: 84°C/8mmHg(lit.)
• Flash Point: 76-79°C/3mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1.344

Diethyl hexafluoroglutarate Security Information

• Symbol:
• RTECS：MA3750500
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H227-H303-H315-H319-H332
• Warning Statement： P210-P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P312-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38
• TSCA：Yes
• HazardClass：CORROSIVE

Diethyl hexafluoroglutarate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters